Cas no 1017150-60-5 (2-(4-fluoro-3-methylphenyl)methylpyrrolidine)

• Product Name: 2-(4-fluoro-3-methylphenyl)methylpyrrolidine
• CAS No: 1017150-60-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5840249
• PubChem ID: 24261151
• Update Time: 2025-06-08

2-(4-fluoro-3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methylphenyl)methylpyrrolidine
• 1017150-60-5
• EN300-1830551
• AKOS006312397
• 2-[(4-fluoro-3-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C12H16FN/c1-9-7-10(4-5-12(9)13)8-11-3-2-6-14-11/h4-5,7,11,14H,2-3,6,8H2,1H3
• InChI Key： DXLOJGVXCCLHAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC1CCCN1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluoro-3-methylphenyl)methylpyrrolidine

Introduction to 2-(4-fluoro-3-methylphenyl)methylpyrrolidine (CAS No. 1017150-60-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(4-fluoro-3-methylphenyl)methylpyrrolidine (CAS No. 1017150-60-5) represents a significant advancement in the realm of chemical biology and medicinal chemistry, where its unique structural and electronic properties have garnered considerable attention. This compound, featuring a pyrrolidine core linked to a fluoro-substituted aromatic ring, exhibits promising characteristics that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine and methyl groups on the aromatic ring enhances its binding affinity and metabolic stability, attributes that are increasingly sought after in modern drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. The fluoro-3-methylphenyl moiety in 2-(4-fluoro-3-methylphenyl)methylpyrrolidine contributes to its potential as an intermediate in synthesizing bioactive molecules. Specifically, the fluorine atom can influence the compound's lipophilicity and binding interactions with biological targets, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. The pyrrolidine ring is a common pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. By incorporating the 4-fluoro-3-methylphenyl group into this framework, researchers can fine-tune the electronic properties of the molecule, thereby optimizing its interactions with specific biological targets. This approach aligns with contemporary trends in medicinal chemistry, where structure-based design plays a pivotal role in enhancing drug-like properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. For instance, fluorine substitution has been shown to increase the metabolic stability of drugs by preventing unwanted degradative pathways. The methylpyrrolidine segment of 2-(4-fluoro-3-methylphenyl)methylpyrrolidine further contributes to its stability by providing a rigid scaffold that minimizes conformational flexibility. This rigidity is often desirable in drug design, as it can enhance binding affinity and reduce off-target effects.

The compound's potential applications extend beyond traditional small-molecule drug development. In chemical biology, it serves as a valuable tool for probing protein-ligand interactions. The combination of fluorine and methyl groups allows researchers to employ advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate structural details and dynamic properties. These insights are crucial for understanding how small molecules interact with biological systems at the molecular level.

Moreover, the growing interest in fluorinated compounds stems from their role in enhancing drug delivery systems. The lipophilicity imparted by the fluoro-3-methylphenyl group can improve membrane permeability, facilitating cellular uptake. This characteristic is particularly relevant for drugs targeting intracellular pathways or tissues with limited penetration. Additionally, fluorine atoms can be utilized in positron emission tomography (PET) imaging probes, offering non-invasive methods for monitoring therapeutic responses.

The synthesis of 2-(4-fluoro-3-methylphenyl)methylpyrrolidine (CAS No. 1017150-60-5) presents an interesting challenge due to the need for precise functionalization of both the pyrrolidine and aromatic rings. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of medicinal chemistry applications.

As research progresses, collaborations between chemists and biologists are becoming increasingly vital for translating laboratory discoveries into clinical applications. The study of 2-(4-fluoro-3-methylphenyl)methylpyrrolidine exemplifies this interdisciplinary approach, where chemical insights drive biological investigations and vice versa. Such collaborations are expected to accelerate the development of novel therapeutics by leveraging computational modeling, high-throughput screening, and structural biology.

In conclusion,2-(4-fluoro-3-methylphenyl)methylpyrrolidine (CAS No. 1017150-60-5) stands out as a promising candidate in chemical biology and medicinal chemistry due to its unique structural features and functional versatility. Its potential applications span from drug discovery to diagnostic imaging, reflecting its broad utility across multiple scientific disciplines. As research continues to uncover new ways to harness its properties,this compound is poised to play an increasingly important role in advancing therapeutic strategies.